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Compound of Interest

Compound Name:
2-Hydroxy-2-(p-tolyl)propanoic

acid

Cat. No.: B1197386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, experimental protocols, and biological activities of selected isomers with the

molecular formula C10H12O3. The information is curated to support research, development,

and quality control activities in the pharmaceutical, cosmetic, and food industries.

Physicochemical Properties
The isomers of C10H12O3 exhibit a range of physical and chemical properties, influencing

their applications and analytical methodologies. The following tables summarize key

quantitative data for four prominent isomers: Propylparaben, Anisyl acetate, 3,4-

Dimethoxyacetophenone, and Coniferyl alcohol.

Table 1: Physical Properties of Selected C10H12O3 Isomers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1197386?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Propylparaben Anisyl acetate
3,4-
Dimethoxyacet
ophenone

Coniferyl
alcohol

CAS Number 94-13-3[1] 104-21-2[2] 1131-62-0[3][4] 458-35-5[5][6]

Molar Mass (

g/mol )
180.20[1] 180.20[2] 180.20[3] 180.20[5]

Appearance

Colorless

crystals or white

powder[1][7]

Clear, colorless

to pale-yellow

liquid[8]

White crystalline

powder[3]

Colorless or

white solid[6]

Melting Point

(°C)
96 to 99[1]

Data not

available
47-54[3][4] 74[5]

Boiling Point (°C) 297[9] 270[2] 286-288[4]
163-165 (at 3

mm Hg)[10]

Density (g/cm³) 1.0630[1] 1.116[2]
Data not

available

Data not

available

Solubility in

Water

500 mg/L at 25

°C[7]
Insoluble[11]

Soluble in hot

water[12]

Almost

insoluble[5]

Refractive Index

(@ 20°C)

Data not

available
1.515 - 1.518[2] 1.543[13]

Data not

available

Experimental Protocols
Detailed experimental protocols are crucial for the synthesis, purification, and analysis of

chemical compounds. The following sections provide methodologies for the synthesis of

selected C10H12O3 isomers.

Synthesis of Propylparaben
Propylparaben is synthesized by the esterification of p-hydroxybenzoic acid with n-propanol.

Protocol:
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Reaction Setup: In a glass-lined reactor, combine p-hydroxybenzoic acid and an excess of n-

propanol.

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.[14]

Reflux: Heat the mixture under reflux. The reaction progress can be monitored by thin-layer

chromatography (TLC).[14]

Neutralization: After the reaction is complete, cool the mixture to room temperature and

neutralize the acid catalyst with a solution of sodium hydroxide.[14]

Crystallization: Cool the neutralized solution to induce the crystallization of Propylparaben.

[14]

Purification: The crystallized product is collected by centrifugation, washed with water, and

dried under a vacuum. Further purification can be achieved by recrystallization from a

suitable solvent like ethanol.[15]

Synthesis of Coniferyl Alcohol
A convenient synthesis of coniferyl alcohol can be achieved from ferulic acid.

Protocol:

Acetylation of Ferulic Acid: Acetylate ferulic acid to protect the phenolic hydroxyl group.

Formation of Acid Chloride: Suspend the acetylated ferulic acid in toluene and add thionyl

chloride at 80°C. A catalytic amount of pyridine is then added to facilitate the formation of 4-

acetylferuloyl chloride. The resulting product is a light yellow solid.[16]

Reduction to Alcohol: Dissolve the 4-acetylferuloyl chloride in distilled ethyl acetate. Add

sodium borohydride in portions while stirring. The reaction is monitored by TLC until

completion (approximately 1.5 hours). Standard work-up yields 4-acetoxyconiferyl alcohol.

[16]

Deacetylation: Dissolve the 4-acetoxyconiferyl alcohol in ethanol and add a solution of

sodium hydroxide. Stir the mixture for 2 hours at room temperature under a nitrogen

atmosphere. Acidify the solution with hydrochloric acid and extract with ethyl acetate.
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Evaporation of the solvent followed by crystallization from ethyl acetate/petroleum ether

yields coniferyl alcohol as pale yellow crystals.[16]

Biological Activity and Signaling Pathways
Several isomers of C10H12O3 exhibit significant biological activities, making them of interest to

the pharmaceutical and drug development sectors.

Propylparaben: Widely used as an antimicrobial preservative in food, cosmetics, and

pharmaceuticals due to its antifungal and antibacterial properties.[1][7]

Anisyl acetate: Primarily used as a fragrance ingredient in perfumes and personal care

products.[11]

3,4-Dimethoxyacetophenone: Serves as a versatile intermediate in the synthesis of various

pharmaceutical compounds, including anti-inflammatory and analgesic agents.[3] It is also

used in the fragrance industry.[3]

Coniferyl alcohol: A key monolignol involved in the biosynthesis of lignin and lignans in

plants.[6] It has been shown to act as a signaling molecule that regulates the

phenylpropanoid pathway.[17] Exogenous application of coniferyl alcohol can induce the

expression of certain transcription factors (MYB4/7) which in turn inhibit the expression of

genes involved in lignin biosynthesis.[17] Furthermore, it has demonstrated anti-

inflammatory, analgesic, and antifungal activities.[18][19] Recent studies have also explored

its potential in improving cardiac dysfunction.[19][20]

Mandatory Visualizations
Experimental Workflow: Synthesis of Propylparaben

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.ars.usda.gov/ARSUserFiles/50901500/RS95_pdfs/pc3.pdf
https://en.wikipedia.org/wiki/Propylparaben
https://pubchem.ncbi.nlm.nih.gov/compound/Propylparaben
https://www.guidechem.com/encyclopedia/anisyl-acetate-dic1827.html
https://www.chemimpex.com/products/30366
https://www.chemimpex.com/products/30366
https://en.wikipedia.org/wiki/Coniferyl_alcohol
https://pmc.ncbi.nlm.nih.gov/articles/PMC9121011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9121011/
https://www.researchgate.net/figure/Coniferyl-alcohol-acts-as-a-signal-molecule-to-regulate-the-phenylpropanoid-pathway-A_fig1_360416181
https://www.medchemexpress.com/coniferyl-alcohol.html
https://www.medchemexpress.com/coniferyl-alcohol.html
https://www.mdpi.com/1422-0067/25/18/10063
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: p-Hydroxybenzoic Acid & n-Propanol

Add Sulfuric Acid (Catalyst)

Heat under Reflux

Monitor by TLC

Reaction incomplete

Neutralize with NaOH

Reaction complete

Crystallization by Cooling

Centrifugation & Washing

Drying under Vacuum

End: Purified Propylparaben

Click to download full resolution via product page

Caption: Workflow for the synthesis of Propylparaben.
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Pathway by Coniferyl Alcohol

Coniferyl Alcohol

MYB4/7 Transcription Factors

 Induces Expression

Lignin Biosynthesis Genes
(PAL1, 4CL1, HCT, etc.)

 Inhibits Expression

Lignin

 Biosynthesis

Click to download full resolution via product page

Caption: Coniferyl alcohol signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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